5-cyano-N-methylpyridine-3-sulfonamide

• Molecular Formula: C7H7N3O2S
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 5-cyano-N-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C7H7N3O2S/c1-9-13(11,12)7-2-6(3-8)4-10-5-7/h2,4-5,9H,1H3
• InChI Key: VBDDXYOVDOQCGX-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CN=CC(=C1)C#N

Description

5-cyano-N-methylpyridine-3-sulfonamide is a useful research compound. Its molecular formula is C7H7N3O2S and its molecular weight is 197.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-N-methylpyridine-3-sulfonamide (0.1 g, 0.39 mmol) in N,N-dimethylformamide was added zinc cyanide (0.056 g, 0.47 mmol). The solution was degassed with nitrogen for 10 min, then tetrakis(triphenylphosphine)palladium(0) (30 mg) was added. The reaction mixture was heated to 100° C. for 2 h. The mixture was then diluted with water and extracted with ethyl acetate. The organic layer was dried, filtered, and concentrated under reduced pressure. The crude compound was purified by rinsing with diethyl ether to afford 5-cyano-N-methylpyridine-3-sulfonamide (60 mg) which was used without further purification.